Cas no 1806882-33-6 (3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine
• CAS No: 1806882-33-6
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4892494
• Update Time: 2025-05-20

3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine

• Inchi： 1S/C8H8F2INO/c1-4-3-12-8(13-2)5(6(4)11)7(9)10/h3,7H,1-2H3
• InChI Key： JWTXYOSOPUZSTC-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine

Professional Introduction to 3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine (CAS No. 1806882-33-6)

3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine, with the CAS number 1806882-33-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a difluoromethyl group, an iodo substituent, a methoxy group, and a methyl group, makes this compound a versatile intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made it a popular choice in the development of small-molecule inhibitors and other therapeutic agents. The iodo substituent, on the other hand, serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in the construction of complex molecular architectures.

The methoxy and methyl groups contribute to the overall electronic properties and steric environment of the molecule, influencing its interactions with biological targets. In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives, particularly those featuring halogenated and fluorinated substituents. These modifications often lead to improved pharmacokinetic profiles and enhanced target specificity.

In the realm of medicinal chemistry, 3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine has been investigated as a key building block for the synthesis of novel therapeutic compounds. Its structural features make it an attractive candidate for further derivatization aimed at developing drugs with specific biological activities. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The compound's utility extends beyond academic research; it also holds promise for industrial applications in the pharmaceutical industry. The ability to modify its structure through various chemical transformations allows for the creation of a wide range of derivatives with tailored properties. This flexibility is essential for optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. The introduction of fluorine atoms can significantly alter the pharmacokinetic behavior of molecules, leading to improved bioavailability and reduced susceptibility to metabolic degradation. The presence of multiple fluorine atoms, as seen in this compound, can further enhance these effects. For example, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing difluoromethyl groups exhibit superior binding affinity to their target proteins compared to their non-fluorinated counterparts.

The synthetic methodologies employed in the preparation of 3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine are also worth mentioning. The synthesis typically involves multi-step reactions starting from readily available pyridine precursors. Key steps include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioselectivity and stereochemistry. Advanced techniques such as transition metal-catalyzed reactions play a crucial role in facilitating these transformations efficiently.

The compound's role in drug development is further underscored by its incorporation into several clinical candidates that have advanced into human trials. These trials aim to evaluate the safety and efficacy of novel drugs derived from this scaffold. The results from these trials are eagerly anticipated by the scientific community and could pave the way for new treatments targeting various diseases.

In conclusion, 3-(Difluoromethyl)-4-iodo-2-methoxy-5-methylpyridine (CAS No. 1806882-33-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.